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Compound of Interest

Compound Name: 6-Acetylnimbandiol

Cat. No.: B14902278 Get Quote

An in-depth comparison of the biochemical properties, mechanisms of action, and biological

activities of 6-Acetylnimbandiol and the well-studied limonoid, azadirachtin. This guide

provides a comprehensive overview for researchers, scientists, and drug development

professionals, complete with experimental data and detailed protocols.

Introduction
Natural products have long been a cornerstone of drug discovery, offering a vast reservoir of

chemical diversity and biological activity. Among the most promising classes of natural

compounds are the limonoids, highly oxygenated terpenoids found predominantly in plants of

the Meliaceae and Rutaceae families. Azadirachtin, isolated from the neem tree (Azadirachta

indica), is arguably the most famous limonoid, renowned for its potent insecticidal properties.

This guide provides a comparative analysis of azadirachtin and another neem-derived

limonoid, 6-Acetylnimbandiol.

Due to the limited availability of direct research on 6-Acetylnimbandiol, this guide will draw

upon data available for its parent compound, nimbandiol, to infer its potential biological

activities. This comparison aims to highlight the shared and distinct features of these two

limonoids, providing a valuable resource for future research and development.

Chemical Structures and Properties
Azadirachtin is a complex tetranortriterpenoid characterized by a highly oxidized and

rearranged structure. 6-Acetylnimbandiol is a derivative of nimbandiol, another limonoid found
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in neem. The acetylation at the C-6 position is a key structural difference that may influence its

biological activity.

Property
6-Acetylnimbandiol
(inferred from Nimbandiol)

Azadirachtin

Chemical Class Limonoid (Nimbin class) Limonoid (Azadirachtin group)

Source Azadirachta indica (Neem) Azadirachta indica (Neem)

Key Functional Groups
Acetyl group, hydroxyl groups,

furan ring

Multiple ester groups, epoxide,

hemiacetal, furan ring

Solubility
Likely soluble in organic

solvents
Soluble in organic solvents

Comparative Biological Activities
Both azadirachtin and nimbandiol derivatives have demonstrated a range of biological

activities. The following tables summarize the available quantitative data for their cytotoxic,

anti-inflammatory, and insecticidal effects.

Cytotoxic Activity
Compound Cell Line Assay IC50 Value Citation

Nimbandiol

Prostate Cancer

Cells (LNCaP,

PC3)

Cytotoxicity

Assay

Not specified, but

showed

significant

activity

[1]

Azadirachtin
Human Colon

Cancer Cells
Not specified Not specified [2]

Azadirachtin
Human Cervical

Cancer Cells
Apoptosis Assay

Not specified,

promotes

apoptosis

[3]

Anti-inflammatory Activity
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Compound Assay ID50 Value Citation

6-Acetylnimbandiol
TPA-induced mouse

ear edema
0.2 mg/ear [3]

Azadirachtin
Carrageenan-induced

paw edema

Not specified, showed

significant inhibition
[3]

Insecticidal Activity
Compound Insect Species Assay LC50 Value Citation

Nimbandiol Not specified Not specified Not specified

Azadirachtin

Plutella xylostella

(Diamondback

moth)

Leaf dip

bioassay
1.19 ppm [4]

Azadirachtin
Culex pipiens

(Mosquito larvae)
Larvicidal assay 0.112 ppm [5]

Mechanisms of Action
Azadirachtin
Azadirachtin's primary mechanism of action as an insecticide is through the disruption of insect

hormone systems. It mimics the natural insect hormone ecdysone, thereby interfering with

molting and development.[1][6] It also acts as a potent antifeedant, deterring insects from

feeding on treated plants.[6] At the cellular level, azadirachtin has been shown to induce

apoptosis and autophagy, and it can modulate various signaling pathways, including the NF-κB

and PI3K/Akt pathways, which are crucial in inflammation and cancer.[2][7][8]
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Azadirachtin

Ecdysone Receptor

mimics ecdysone

Antifeedant Effect

NF-κB Pathway

inhibits

PI3K/Akt Pathway

inhibits

Hormonal Disruption Molting Inhibition

Inflammationregulates

Apoptosisregulates

Cell Cycle Arrest

regulates

6-Acetylnimbandiol 
 (inferred from Nimbandiol)

NF-κB Pathway

inhibits (inferred)

MAPK Pathway
inhibits (inferred)

Mitochondrial Pathway

activates (inferred)

Death Receptor Pathway

activates (inferred)

Inflammation

regulates

regulates

Apoptosis
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Start

Seed cells in 96-well plate

Incubate for 24h

Treat with test compound

Incubate for 24-72h

Add MTT solution

Incubate for 2-4h

Solubilize formazan crystals

Measure absorbance at 570 nm

Calculate cell viability and IC50

End

 

Start

Acclimatize animals

Administer test compound

Inject carrageenan in hind paw

Measure paw volume at intervals

Calculate % inhibition of edema

End

 

Start

Hatch brine shrimp eggs

Prepare test solutions

Expose nauplii to solutions

Incubate for 24h

Count dead and live nauplii

Calculate % mortality and LC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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